5-(3-Hydroxypropyl)thiophene-2-carbaldehyde

• Molecular Formula: C8H10O2S
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 5-(3-hydroxypropyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C8H10O2S/c9-5-1-2-7-3-4-8(6-10)11-7/h3-4,6,9H,1-2,5H2
• InChI Key: BHCORZCLMWLCTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C=O)CCCO

Description

5-(3-Hydroxypropyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C8H10O2S and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of crude 5-(3-((t-butyldimethylsilyl)oxy)propyl)thiophene-2-carbaldehyde (ca. 871 mg, 3.06 mmol) in 32 mL of 9:1 methanol/water was added p-tosic acid monohydrate (58 mg, 0.31 mmol). The resulting mixture was stirred at room temperature for 45 minutes and poured into 100 mL water. Organics were extracted with ethyl acetate (2×75 mL) and ether (75 mL), dried over magnesium sulfate, filtered and concentrated. The crude residue was subjected to chromatography on silica gel with gradient elution (20-50% ethyl acetate in hexanes) to give 5-(3-hydroxypropyl)thiophene-2-carbaldehyde (360 mg, 69%).